Cas no 41041-34-3 (2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-)
41041-34-3 structure
Product Name:2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-
CAS No:41041-34-3
MF:C12H13NO
MW:187.237723112106
CID:2667958
Update Time:2023-08-06
2-Propenamide, 3-phenyl-N-2-propenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Propenyl)-3-phenylpropenamide
- trans-N-Allylcinnamamide
- N-ALLYLCINNAMAMIDE
- 2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-
- CINNAMAMIDE, N-ALLYL-, (E)-
- (2E)-N-allyl-3-phenyl acrylamide
- 2-Propenamide, 3-phenyl-N-2-propenyl-
- N-Allyl-3-phenylpropeneamide
- KWZIWIMLISNPLJ-CMDGGOBGSA-N
- (2E)-N-Allyl-3-phenyl-2-propenamide
- (2E)-N-Allyl-3-phenyl-2-propenamide #
- ST51015529
- (2E)-3-phenyl-N-prop-2-enylprop-2-enamide
- 3-Phenyl-N-(prop-2-en-1-yl)prop-2-enimidic a
-
- Inchi: 1S/C12H13NO/c1-2-10-13-12(14)9-8-11-6-4-3-5-7-11/h2-9H,1,10H2,(H,13,14)/b9-8+
- InChI Key: KWZIWIMLISNPLJ-CMDGGOBGSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)NCC=C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 214
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1
2-Propenamide, 3-phenyl-N-2-propenyl-, (E)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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